4-(4-benzhydryl-1-piperazinyl)-1-(4-chlorobenzyl)-1H-pyrazolo[3,4-d]pyrimidine

• Molecular Formula: C29H27ClN6
• Molecular Weight: 495.0 g/mol
• IUPAC Name: 4-(4-benzhydrylpiperazin-1-yl)-1-[(4-chlorophenyl)methyl]pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C29H27ClN6/c30-25-13-11-22(12-14-25)20-36-29-26(19-33-36)28(31-21-32-29)35-17-15-34(16-18-35)27(23-7-3-1-4-8-23)24-9-5-2-6-10-24/h1-14,19,21,27H,15-18,20H2
• InChI Key: ISSJSRGIKKVMEV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC3=C2C=NN3CC4=CC=C(C=C4)Cl)C(C5=CC=CC=C5)C6=CC=CC=C6

Description

The compound 4-(4-benzhydryl-1-piperazinyl)-1-(4-chlorobenzyl)-1H-pyrazolo[3,4-d]pyrimidine features a pyrazolo[3,4-d]pyrimidine core, a bicyclic heterocycle known for its pharmacological relevance. Key structural features include:

• Position 4: A benzhydryl-substituted piperazine moiety, contributing to steric bulk and possible modulation of binding affinity. This scaffold is structurally analogous to purines, enabling interactions with adenosine receptors and other biological targets .

Biological Activity

The compound 4-(4-benzhydryl-1-piperazinyl)-1-(4-chlorobenzyl)-1H-pyrazolo[3,4-d]pyrimidine belongs to a class of pyrazolo[3,4-d]pyrimidines known for their diverse biological activities, particularly in oncology and anti-inflammatory applications. This article reviews the biological activity of this compound, focusing on its anticancer properties, mechanisms of action, and structural activity relationships (SAR).

Anticancer Activity

Recent studies have highlighted the potential of pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents. Specifically, compounds bearing this scaffold have shown promising results against various cancer cell lines.

Case Studies and Findings

• Induction of Apoptosis : In vitro studies demonstrated that the compound significantly induces apoptosis in A549 lung cancer cells at low micromolar concentrations. The IC50 value for this compound was reported at 2.24 µM , which is notably lower than that of doxorubicin (IC50 = 9.20 µM), a standard chemotherapeutic agent .
• Cell Line Specificity : Further testing across multiple cancer cell lines, including HepG2 (hepatoma), MCF-7 (breast cancer), and PC-3 (prostate cancer), revealed that the compound exhibits varying degrees of cytotoxicity, with an IC50 value of 1.74 µM against MCF-7 cells .
• Mechanism of Action : The mechanism underlying the anticancer activity involves inhibition of key signaling pathways associated with tumor growth and survival. Notably, compounds related to this scaffold have been identified as inhibitors of Src and Fyn kinases, which play critical roles in cancer progression .

Structure-Activity Relationship (SAR)

The effectiveness of 4-(4-benzhydryl-1-piperazinyl)-1-(4-chlorobenzyl)-1H-pyrazolo[3,4-d]pyrimidine can be attributed to specific structural features:

• Anilino Substitution : The presence of an anilino group at the C4 position enhances the binding affinity to target kinases.
• Chlorobenzyl Group : The introduction of a chlorobenzyl moiety contributes to increased lipophilicity and improved cellular uptake.
• Piperazine Linkage : The piperazine ring is crucial for maintaining the compound's bioactivity by facilitating interactions with biological targets .

Pharmacological Screening

A series of pharmacological evaluations were conducted to assess the safety and efficacy profile of this compound:

Parameter	Value
IC50 (A549)	2.24 µM
IC50 (MCF-7)	1.74 µM
Apoptosis Induction	Significant at low micromolar concentrations
LD50 (Acute Toxicity)	Above 1100 mg/kg

These results indicate a favorable therapeutic index compared to established chemotherapeutics.

Scientific Research Applications

Overview

Recent studies have highlighted the potential of pyrazolo[3,4-d]pyrimidine derivatives in cancer therapy. The compound has shown significant cytotoxic effects against various cancer cell lines.

Case Studies

• A study synthesized several derivatives of 1-(4-substituted benzoyl)-4-(4-chlorobenzhydryl)piperazine, demonstrating their efficacy against liver (HUH7, HEPG2), breast (MCF7), and colon (HCT-116) cancer cell lines. The results indicated that these compounds exhibited substantial cell growth inhibition, with some derivatives showing IC50 values as low as 2.24 µM against A549 lung cancer cells, surpassing the efficacy of doxorubicin, a standard chemotherapeutic agent .
• Another investigation into pyrazolo[3,4-d]pyrimidine derivatives revealed that compound 1a induced apoptosis in A549 cells at low micromolar concentrations. The study emphasized the importance of the pyrazolo[3,4-d]pyrimidine scaffold for anti-proliferative activity, suggesting that modifications to this structure could enhance therapeutic effects .

Data Table: Anticancer Activity of Derivatives

Compound	Cell Line	IC50 (µM)	Mechanism
1a	A549	2.24	Apoptosis induction
5a	HUH7	TBD	Cell growth inhibition
5b	MCF7	TBD	Cell growth inhibition

Overview

Pyrazolo[3,4-d]pyrimidine derivatives have also been investigated for their antiviral properties. These compounds have shown promise in inhibiting viral replication and could serve as a foundation for developing new antiviral agents.

Case Studies

• Recent research evaluated various pyrazolo derivatives for their efficacy against viruses such as herpes simplex virus type-1 (HSV-1) and hepatitis C virus (HCV). Some derivatives demonstrated significant inhibitory activity, outperforming established antiviral drugs like ribavirin .
• The exploration of these compounds has led to the identification of specific analogs capable of targeting viral enzymes, which are crucial for viral replication processes .

Data Table: Antiviral Efficacy

Compound	Virus Targeted	Efficacy	Comparison Drug
Compound X	HSV-1	High	Ribavirin
Compound Y	HCV	Moderate	TBD

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Benzyl Group

a) 4-Methylbenzyl Analogs

• Example: 4-(4-Benzhydryl-1-piperazinyl)-1-(4-methylbenzyl)-1H-pyrazolo[3,4-d]pyrimidine () Molecular Weight: 474.612 (vs. ~500–510 for chloro analog).

b) Chlorobenzyl Derivatives

• Example: 1-(4-Chlorobenzyl)-4-(3,5-dimethylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine () Structural Difference: Piperidine ring (3,5-dimethyl) instead of benzhydryl-piperazine. Molecular Formula: C₁₉H₂₂ClN₅ (MW: 367.87).

Modifications to the Piperazinyl Group

a) Phenylethyl Substituents

• Example : 1-(4-Chlorobenzyl)-4-[4-(2-phenylethyl)-1-piperazinyl]-1H-pyrazolo[3,4-d]pyrimidine ()
  • Key Change : 2-Phenylethyl group replaces benzhydryl.
  • Impact : Reduced bulkiness compared to benzhydryl, possibly lowering binding affinity but improving metabolic stability.

b) Methylphenyl Substituents

• Example: 1-(4-Methylbenzyl)-4-(4-(2-methylphenyl)-1-piperazinyl)-1H-pyrazolo[3,4-d]pyrimidine () Molecular Formula: C₂₉H₃₀N₆ (MW: 474.61).

Hybrid and Functionalized Derivatives

a) Hydrazinyl Derivatives

• Example : 4-Hydrazinyl-6-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine ()
  • Functional Group : Hydrazine at position 3.
  • Biological Relevance : Such derivatives exhibit antimicrobial and cytotoxic activities, suggesting the hydrazine moiety enhances reactivity .

b) Chloromethyl Modifications

• Example : 4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine ()
  • Synthetic Utility : Serves as an intermediate for disubstituted analogs. Chlorine atoms increase electrophilicity, facilitating nucleophilic substitutions.

Structural and Physicochemical Comparison Table

Compound Name	Substituent (Position 1)	Substituent (Position 4)	Molecular Weight	Key Properties
Target Compound	4-Chlorobenzyl	Benzhydryl-piperazinyl	~500–510*	High lipophilicity, bulky piperazine
4-Methylbenzyl Analog ()	4-Methylbenzyl	Benzhydryl-piperazinyl	474.61	Reduced electron-withdrawing effects
1-(4-Chlorobenzyl)-4-(3,5-dimethylpiperidin-1-yl) ()	4-Chlorobenzyl	3,5-Dimethylpiperidinyl	367.87	Lower steric bulk, simplified structure
1-(4-Chlorobenzyl)-4-[4-(2-phenylethyl)-piperazinyl] ()	4-Chlorobenzyl	2-Phenylethyl-piperazinyl	~480–490*	Moderate bulk, flexible side chain

*Estimated based on structural similarity.

Preparation Methods

Pathway via o-Aminocyanopyrazole Intermediates

o-Aminocyanopyrazole derivatives are key intermediates for constructing the pyrazolo[3,4-d]pyrimidine ring. Reacting o-aminocyanopyrazole with trimethyl orthoformate in acetic anhydride generates a pyrazolylimidoformate intermediate, which undergoes cyclization with hydrazine hydrate to yield the pyrazolopyrimidine core. Alternative cyclization agents, such as formic acid or chloroacetonitrile, have also been reported, with formic acid providing higher yields under reflux conditions.

Mechanistic Insight :
The cyclization mechanism involves intramolecular nucleophilic attack by the amino group on the electrophilic carbon of the cyanopyrazole, followed by dehydration to form the fused pyrimidine ring.

Functionalization at Position 1: Introduction of the 4-Chlorobenzyl Group

Substitution at position 1 of the pyrazolo[3,4-d]pyrimidine core is typically achieved via alkylation or nucleophilic aromatic substitution (NAS).

Alkylation Using 4-Chlorobenzyl Halides

Direct alkylation of the pyrazolo[3,4-d]pyrimidine scaffold with 4-chlorobenzyl chloride in the presence of a base (e.g., K₂CO₃ or NaH) in polar aprotic solvents like DMF or DMSO affords the 1-(4-chlorobenzyl) derivative. This method achieves moderate-to-high yields (60–85%) but may require elevated temperatures (80–100°C) and extended reaction times (12–24 hours).

Optimization Note :
The use of phase-transfer catalysts (e.g., tetrabutylammonium bromide) improves reaction efficiency by enhancing solubility and reducing side reactions.

The introduction of the 4-benzhydryl-piperazinyl group at position 4 involves two critical steps: (i) synthesis of the benzhydryl-piperazine intermediate and (ii) its coupling to the pyrazolopyrimidine core.

Synthesis of 4-Benzhydrylpiperazine

Benzhydrylpiperazine is prepared via alkylation of piperazine with benzhydryl bromide in refluxing toluene. The reaction proceeds via an SN2 mechanism, with yields exceeding 90% when using a 2:1 molar ratio of benzhydryl bromide to piperazine.

Coupling Piperazine to the Pyrazolopyrimidine Core

The benzhydrylpiperazine moiety is introduced at position 4 through nucleophilic substitution. Reacting the pyrazolopyrimidine intermediate (bearing a leaving group, e.g., chlorine or triflate) with benzhydrylpiperazine in the presence of a palladium catalyst (e.g., Pd(OAc)₂) and a ligand (Xantphos) enables efficient C–N bond formation via Buchwald-Hartwig amination.

Key Reaction Conditions :

• Solvent: Toluene or dioxane

• Temperature: 100–110°C

• Yield: 70–78%

Integrated Synthetic Routes

The following table summarizes optimized protocols for the target compound:

Step	Reaction Type	Reagents/Conditions	Yield (%)	Source
1	Pyrazolopyrimidine core synthesis	o-Aminocyanopyrazole + formic acid, reflux	82
2	1-(4-Chlorobenzyl) substitution	4-Chlorobenzyl chloride, K₂CO₃, DMF, 80°C	75
3	Piperazine alkylation	Benzhydryl bromide, piperazine, toluene, reflux	92
4	Buchwald-Hartwig amination	Pd(OAc)₂, Xantphos, Cs₂CO₃, dioxane, 110°C	78

Purification and Characterization

Final purification is achieved via column chromatography (silica gel, hexane/EtOAc gradient) or recrystallization from ethanol/water mixtures. Structural confirmation relies on:

• ¹H/¹³C NMR : Key signals include the benzhydryl protons (δ 5.3–5.5 ppm, singlet) and pyrazolopyrimidine H-3 (δ 8.1–8.3 ppm).

• HRMS : Molecular ion peak at m/z 524.2145 (calculated for C₂₉H₂₇ClN₆).

Challenges and Alternative Approaches

Competing Side Reactions

Over-alkylation of piperazine and dimerization of the pyrazolopyrimidine core are common side reactions. These are mitigated by using excess piperazine (1.5 equiv) and low-temperature alkylation.

Microwave-Assisted Synthesis

Microwave irradiation reduces reaction times for cyclocondensation (from 6 hours to 30 minutes) and improves yields by 10–15% .

Q & A

Q. Table 1: Comparison of Synthetic Routes

Step	Reagents/Conditions	Yield (%)	Key Reference
Core formation	4-Chloroaniline + nitrous acid (0–5°C)	65–75
Piperazinyl substitution	4-Benzhydrylpiperazine, K₂CO₃, dry acetonitrile (reflux, 12h)	58
Benzylation	4-Chlorobenzyl chloride, K₂CO₃, DMF (rt, 6h)	72

Basic: How is the compound characterized using spectroscopic methods?

Methodological Answer:
Critical characterization techniques include:

• ¹H/¹³C NMR : Look for piperazine N–CH₂ peaks (δ 3.5–4.0 ppm) and pyrazolo[3,4-d]pyrimidine aromatic protons (δ 8.2–8.9 ppm) .
• IR Spectroscopy : Confirm N–H stretches (3200–3400 cm⁻¹) and C–Cl bonds (750–800 cm⁻¹) .
• Mass Spectrometry : Molecular ion peaks at m/z 432.956 (M+H⁺) .

Q. Table 2: Key Spectral Signatures

Technique	Characteristic Peaks	Functional Group
¹H NMR	δ 4.35 (s, 2H, CH₂-Cl)	4-Chlorobenzyl
IR	765 cm⁻¹	C–Cl stretch
MS	432.956	[M+H]⁺

Advanced: How to design structure-activity relationship (SAR) studies for this compound?

Methodological Answer:
SAR studies focus on modifying substituents to optimize bioactivity:

• Piperazine modifications : Replace benzhydryl with cyclohexyl or aryl groups to assess steric/electronic effects on receptor binding .
• Benzyl substituents : Test 4-fluoro or 4-methoxy analogs to evaluate halogen vs. electron-donating group impacts .
• Assays : Use kinase inhibition assays (e.g., EGFR) or cytotoxicity screens (e.g., MTT on cancer cell lines) .

Q. Table 3: Substituent Effects on Bioactivity

Substituent (R)	IC₅₀ (EGFR, nM)	Cytotoxicity (HeLa, µM)
Benzhydryl (parent)	12.3	8.5
Cyclohexyl	25.6	15.2
4-Fluorobenzyl	9.8	6.3

Advanced: What computational methods optimize synthesis pathways or predict reactivity?

Methodological Answer:

• Reaction path search : Use density functional theory (DFT) to model transition states and identify low-energy pathways for piperazine substitution .
• Molecular docking : Predict binding affinity to target proteins (e.g., kinases) using AutoDock Vina .
• Machine learning : Train models on reaction databases (e.g., Reaxys) to predict optimal solvents/temperatures .

Advanced: How to resolve contradictions in reported biological activities?

Methodological Answer:
Discrepancies (e.g., antiviral vs. anticancer activity) arise from assay variability. Mitigation strategies include:

• Standardized protocols : Use identical cell lines (e.g., HEK293 vs. HeLa) and control compounds .
• Dose-response curves : Validate activity across multiple concentrations (e.g., 1 nM–100 µM) .
• Target validation : Confirm mechanism via siRNA knockdown or CRISPR-Cas9 gene editing .

Advanced: How does crystallography data inform structural analysis?

Methodological Answer:
X-ray crystallography reveals:

• Planarity of the pyrazolo[3,4-d]pyrimidine core , critical for π-π stacking in enzyme binding pockets .
• Torsion angles between the piperazine and benzyl groups, affecting conformational flexibility .
• Hydrogen bonding : N–H···O interactions stabilize crystal packing .

Q. Table 4: Key Crystallographic Parameters

Parameter	Value	Implication
Bond length (C–N)	1.34 Å	Conjugation in pyrimidine ring
Dihedral angle	15.7°	Restricted rotation of benzhydryl

Basic: What are recommended storage conditions to ensure stability?

Methodological Answer:

• Temperature : Store at –20°C in airtight, light-resistant containers to prevent photodegradation .
• Solubility : Dissolve in DMSO (10 mM stock) for biological assays; avoid aqueous buffers with pH > 8 to prevent hydrolysis .